10-Acetyl-13-(2-methylpropyl)-6,10,13-triazadispiro[4.1.57.25]tetradecan-14-one

• IUPAC Name: 10-acetyl-13-(2-methylpropyl)-6,10,13-triazadispiro[4.1.57.25]tetradecan-14-one
• InChI: InChI=1S/C17H29N3O2/c1-13(2)12-20-15(22)16(6-4-5-7-16)18-17(20)8-10-19(11-9-17)14(3)21/h13,18H,4-12H2,1-3H3
• InChI Key: VFGBTLKFFADFIQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)C2(CCCC2)NC13CCN(CC3)C(=O)C
• Molecular Formula: C17H29N3O2
• Molecular Weight: 307.4 g/mol

Description

10-Acetyl-13-(2-methylpropyl)-6,10,13-triazadispiro[4.1.57.25]tetradecan-14-one, also known as BAY 41-2272, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound was first synthesized by Bayer AG in 2004 and has since been studied extensively for its biochemical and physiological effects.

Mechanism of Action

10-Acetyl-13-(2-methylpropyl)-6,10,13-triazadispiro[4.1.57.25]tetradecan-14-one 41-2272 works by activating the enzyme soluble guanylate cyclase (sGC), which catalyzes the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). This leads to the relaxation of smooth muscle cells, which results in vasodilation and decreased blood pressure.
Biochemical and Physiological Effects:
10-Acetyl-13-(2-methylpropyl)-6,10,13-triazadispiro[4.1.57.25]tetradecan-14-one 41-2272 has been shown to have a number of biochemical and physiological effects. It has been shown to have vasodilatory effects, which make it a potential candidate for the treatment of cardiovascular diseases such as hypertension and angina. Additionally, it has been shown to have anti-inflammatory effects, which make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 10-Acetyl-13-(2-methylpropyl)-6,10,13-triazadispiro[4.1.57.25]tetradecan-14-one 41-2272 in lab experiments is its specificity for sGC, which makes it a valuable tool for studying the role of this enzyme in various physiological processes. Additionally, 10-Acetyl-13-(2-methylpropyl)-6,10,13-triazadispiro[4.1.57.25]tetradecan-14-one 41-2272 has been shown to be relatively stable and easy to work with in vitro. However, one limitation of using 10-Acetyl-13-(2-methylpropyl)-6,10,13-triazadispiro[4.1.57.25]tetradecan-14-one 41-2272 in lab experiments is its relatively low solubility, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are a number of potential future directions for research on 10-Acetyl-13-(2-methylpropyl)-6,10,13-triazadispiro[4.1.57.25]tetradecan-14-one 41-2272. One area of interest is the development of new drugs based on the structure of 10-Acetyl-13-(2-methylpropyl)-6,10,13-triazadispiro[4.1.57.25]tetradecan-14-one 41-2272 that have improved solubility and pharmacokinetic properties. Additionally, there is ongoing research on the role of sGC in various physiological processes, and 10-Acetyl-13-(2-methylpropyl)-6,10,13-triazadispiro[4.1.57.25]tetradecan-14-one 41-2272 is likely to continue to be a valuable tool in this research. Finally, there is interest in exploring the potential applications of 10-Acetyl-13-(2-methylpropyl)-6,10,13-triazadispiro[4.1.57.25]tetradecan-14-one 41-2272 in other fields, such as cancer and inflammation, where its vasodilatory and anti-inflammatory effects may be beneficial.

Synthesis Methods

The synthesis of 10-Acetyl-13-(2-methylpropyl)-6,10,13-triazadispiro[4.1.57.25]tetradecan-14-one 41-2272 involves a multi-step process that starts with the reaction of 2-methylpropylamine with 1,2-dibromoethane to form 2-methylpropyl-1,2-dibromoethane. This intermediate is then reacted with 1,2-diaminocyclohexane to form the spirocyclic compound, which is subsequently acetylated to form 10-Acetyl-13-(2-methylpropyl)-6,10,13-triazadispiro[4.1.57.25]tetradecan-14-one 41-2272.

Scientific Research Applications

10-Acetyl-13-(2-methylpropyl)-6,10,13-triazadispiro[4.1.57.25]tetradecan-14-one 41-2272 has been extensively studied for its potential applications in various fields, including cardiovascular and neurological diseases, cancer, and inflammation. It has been shown to have vasodilatory effects, which make it a potential candidate for the treatment of cardiovascular diseases such as hypertension and angina. Additionally, it has been shown to have anti-inflammatory effects, which make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.